Cas no 2527-94-8 ((5-bromo-2-furyl)(phenyl)methanone)

• Product Name: (5-bromo-2-furyl)(phenyl)methanone
• CAS No: 2527-94-8
• MF: C₁₁H₇BrO₂
• MW: 251.076082468033
• CID: 1421863
• PubChem ID: 12385242
• Update Time: 2025-04-20

(5-bromo-2-furyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-furyl)(phenyl)methanone
• 2-Benzoyl-5-brom-furan
• (5-bromo-furan-2-yl)-phenyl-methanone
• AB55370
• 2-(5-Brom)furylphenylketon
• ETHYL 2-(5-BROMOBENZO[D]THIAZOL-2-YL)ACETATE
• (5-bromo benzothiazol-2-yl)-acetic acid ethyl ester
• SureCN489308
• 2-bromo-5-benzoylfuran
• (5-bromo-benzothiazol-2-yl)-acetic acid ethyl ester
• 5-BROMO-2-BENZOTHIAZOLEACETIC ACID ETHYL ESTER
• 2-(Brom)-furylphenylketon
• 2527-94-8
• (5-Bromofuran-2-yl)(phenyl)methanone
• (5-bromofuran-2-yl)-phenylmethanone
• 5-bromo-2-furyl phenyl ketone

• Inchi： 1S/C11H7BrO2/c12-10-7-6-9(14-10)11(13)8-4-2-1-3-5-8/h1-7H
• InChI Key： GPUDHZDRTUBADA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 249.96291
• Monoisotopic Mass: 249.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21